Cas no 210345-56-5 (Methyl 5-bromo-1H-indole-2-carboxylate)

Methyl 5-bromo-1H-indole-2-carboxylate is a brominated indole derivative with a carboxylate ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The bromine substituent at the 5-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl ester group offers stability while allowing straightforward hydrolysis or transesterification for downstream modifications. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise indole scaffold derivatization. The compound is typically handled under inert conditions to preserve its integrity.

Methyl 5-bromo-1H-indole-2-carboxylate structure

210345-56-5 structure

Product Name:Methyl 5-bromo-1H-indole-2-carboxylate

CAS No:210345-56-5

MF:C₁₀H₈BrNO₂

MW:254.080021858215

MDL:MFCD01854034

CID:242237

PubChem ID:914343

Update Time:2025-05-27

Methyl 5-bromo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylicacid, 5-bromo-, methyl ester
- Methyl 5-bromoindole-2-carboxylate
- 005613
- 5-bromo-1H-indole-2-carboxylic acid methyl ester
- AC1LIZO3
- BB_NC-0434
- CTK6I9561
- SureCN2083218
- ZERO
- AM20030332
- A823562
- DTXSID50358760
- SY009127
- methyl5-bromo-1H-indole-2-carboxylate
- CS-0036684
- MFCD01854034
- 1H-Indole-2-carboxylic acid, 5-bromo-, methyl ester
- 5-Bromoindole-2-carboxylicacidmethylester
- AS-19572
- 5-Bromoindole-2-carboxylic acid methyl ester
- SB13264
- AKOS000264683
- methyl 5-bromo-1H-indole-2-carboxylate;Methyl 5-Bromoindole-2-carboxylate
- 210345-56-5
- A904494
- BB 0259483
- SCHEMBL2083218
- FT-0649475
- DB-066407
- STK504234
- ALBB-007000
- BBL029494
- MDL： MFCD01854034
- Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
- InChI Key： DNHVXZDHGTWAQW-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

Exact Mass: 252.97384
Monoisotopic Mass: 252.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 42.1A^2

Experimental Properties

Density: 1.629
Boiling Point: 386.2℃ at 760 mmHg
Flash Point: 187.3°C
Refractive Index: 1.666
PSA: 42.09

Methyl 5-bromo-1H-indole-2-carboxylate Pricemore >>

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